Cas no 1261869-19-5 (1-(Bromomethyl)-8-cyanonaphthalene)

• Product Name: 1-(Bromomethyl)-8-cyanonaphthalene
• CAS No: 1261869-19-5
• MF: C₁₂H₈BrN
• MW: 246.102622032166
• CID: 4935812
• Update Time: 2025-05-20

1-(Bromomethyl)-8-cyanonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-8-cyanonaphthalene

• Inchi： 1S/C12H8BrN/c13-7-10-5-1-3-9-4-2-6-11(8-14)12(9)10/h1-6H,7H2
• InChI Key： YCWCRGSFMUEVJS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=CC=C(C#N)C2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Additional information on 1-(Bromomethyl)-8-cyanonaphthalene

1-(Bromomethyl)-8-cyanonaphthalene: A Comprehensive Overview

1-(Bromomethyl)-8-cyanonaphthalene, also known by its CAS number CAS No. 1261869-19-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a bromomethyl group and a cyano group attached to a naphthalene ring system. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The naphthalene core of 1-(Bromomethyl)-8-cyanonaphthalene serves as a versatile platform for chemical modifications. The bromomethyl group (-CH2Br) is a reactive moiety that can undergo nucleophilic substitution reactions, while the cyano group (-CN) introduces electron-withdrawing effects, enhancing the compound's reactivity in certain contexts. Recent studies have explored the potential of this compound in synthesizing advanced materials, such as organic semiconductors and coordination polymers, due to its ability to form stable π-π interactions and hydrogen bonds.

One of the most promising applications of 1-(Bromomethyl)-8-cyanonaphthalene lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have utilized this compound to develop novel drug candidates with potential anti-cancer and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer cell proliferation.

In addition to its role in drug discovery, 1-(Bromomethyl)-8-cyanonaphthalene has been employed in the development of functional materials for optoelectronic devices. Its extended conjugation system allows for efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in this area have focused on optimizing the compound's electronic properties through strategic substitution patterns and self-assembly techniques.

The synthesis of 1-(Bromomethyl)-8-cyanonaphthalene typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the bromination of an intermediate naphthol derivative followed by cyanation at the 8-position. This process often employs catalytic systems or directing groups to ensure regioselectivity. The development of more efficient synthetic routes remains an active area of research, driven by the increasing demand for scalable production methods.

From an environmental standpoint, the stability and biodegradability of 1-(Bromomethyl)-8-cyanonaphthalene are critical considerations. Preliminary studies suggest that the compound exhibits moderate persistence in aquatic environments, though further research is needed to fully understand its environmental impact. Regulatory agencies are increasingly emphasizing the need for green chemistry practices in the synthesis and application of such compounds to minimize ecological risks.

In conclusion, 1-(Bromomethyl)-8-cyanonaphthalene represents a fascinating example of how structural complexity can lead to diverse functional applications. Its unique combination of functional groups makes it a valuable tool in various scientific disciplines, from drug discovery to materials science. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in advancing modern technology and medicine.